1-(2-Fluorobenzoyl)-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline
1-(2-Fluorobenzoyl)-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline
Brand Name:
Vulcanchem
CAS No.:
331260-51-6
VCID:
VC0414248
InChI:
InChI=1S/C38H32FNO/c1-27-26-37(2,3)40(36(41)32-21-13-14-22-34(32)39)35-24-23-31(25-33(27)35)38(28-15-7-4-8-16-28,29-17-9-5-10-18-29)30-19-11-6-12-20-30/h4-26H,1-3H3
SMILES:
CC1=CC(N(C2=C1C=C(C=C2)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)C(=O)C6=CC=CC=C6F)(C)C
Molecular Formula:
C38H32FNO
Molecular Weight:
537.7g/mol
1-(2-Fluorobenzoyl)-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline
CAS No.: 331260-51-6
Main Products
VCID: VC0414248
Molecular Formula: C38H32FNO
Molecular Weight: 537.7g/mol
| CAS No. | 331260-51-6 |
|---|---|
| Product Name | 1-(2-Fluorobenzoyl)-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline |
| Molecular Formula | C38H32FNO |
| Molecular Weight | 537.7g/mol |
| IUPAC Name | (2-fluorophenyl)-(2,2,4-trimethyl-6-tritylquinolin-1-yl)methanone |
| Standard InChI | InChI=1S/C38H32FNO/c1-27-26-37(2,3)40(36(41)32-21-13-14-22-34(32)39)35-24-23-31(25-33(27)35)38(28-15-7-4-8-16-28,29-17-9-5-10-18-29)30-19-11-6-12-20-30/h4-26H,1-3H3 |
| Standard InChIKey | LCCMZWVBBQGEQJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(N(C2=C1C=C(C=C2)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)C(=O)C6=CC=CC=C6F)(C)C |
| Canonical SMILES | CC1=CC(N(C2=C1C=C(C=C2)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)C(=O)C6=CC=CC=C6F)(C)C |
| PubChem Compound | 3102162 |
| Last Modified | Nov 11 2021 |
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